![molecular formula C15H22BrNO2 B5140535 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol](/img/structure/B5140535.png)
2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol, also known as BRL-37344, is a selective β3-adrenoceptor agonist. It is a chemical compound that has been used in scientific research for its potential therapeutic properties.
Scientific Research Applications
2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol has been used in scientific research for its potential therapeutic applications. It has been studied for its anti-obesity, anti-diabetic, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and cardiovascular diseases.
Mechanism of Action
2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol selectively activates β3-adrenoceptors, which are primarily found in adipose tissue. Activation of these receptors leads to an increase in lipolysis and thermogenesis, resulting in weight loss. 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol also has a vasodilatory effect, which may be beneficial in the treatment of cardiovascular diseases.
Biochemical and Physiological Effects
2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol has been shown to increase lipolysis and thermogenesis, resulting in weight loss. It has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for type 2 diabetes. 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol has a vasodilatory effect, which may be beneficial in the treatment of hypertension and other cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol in lab experiments is its selectivity for β3-adrenoceptors, which allows for more precise studies of the receptor's function. However, one limitation is its low solubility, which can make it difficult to administer in experiments.
Future Directions
There are several future directions for the study of 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol. One area of research is the development of more potent and selective β3-adrenoceptor agonists. Another area of research is the investigation of 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol's potential use in the treatment of other diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol and its potential therapeutic applications.
Conclusion
In conclusion, 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol is a chemical compound that has been used in scientific research for its potential therapeutic properties. Its selective activation of β3-adrenoceptors has been studied for its anti-obesity, anti-diabetic, and anti-inflammatory properties. While there are limitations to its use in lab experiments, there are several future directions for the study of 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol, including the development of more potent and selective agonists and investigation of its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of 2-bromo-4-[(2-ethyl-1-piperidinyl)methyl]-6-methoxyphenol involves a series of chemical reactions starting from 2-bromo-6-methoxyphenol. The process involves the protection of the phenol group, followed by the introduction of the piperidine ring and the ethyl group. The final step involves the deprotection of the phenol group to obtain the desired product.
properties
IUPAC Name |
2-bromo-4-[(2-ethylpiperidin-1-yl)methyl]-6-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BrNO2/c1-3-12-6-4-5-7-17(12)10-11-8-13(16)15(18)14(9-11)19-2/h8-9,12,18H,3-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNJVSPPJXWHZBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CC2=CC(=C(C(=C2)Br)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-[(2-ethylpiperidin-1-yl)methyl]-6-methoxyphenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.